Cas no 2137714-40-8 (2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)-)

• Product Name: 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)-
• CAS No: 2137714-40-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5297991
• Update Time: 2025-06-14

2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)-

• Inchi： 1S/C10H14N2O/c1-7-4-9(5-10(11)12-7)8-2-3-13-6-8/h4-5,8H,2-3,6H2,1H3,(H2,11,12)
• InChI Key： YIJNGVGHSSXJGX-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=CC(C2CCOC2)=C1

Additional information on 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)-

Comprehensive Overview of 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)- (CAS No. 2137714-40-8)

The compound 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)- (CAS No. 2137714-40-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridinamine core substituted with a tetrahydrofuran moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)- has surged due to their versatility in medicinal chemistry. The tetrahydrofuran ring, a common motif in natural products, enhances the molecule's bioavailability and metabolic stability. This aligns with the growing trend of designing small-molecule therapeutics with improved pharmacokinetic properties. As such, this compound is often explored in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

The synthesis of 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)- involves multi-step organic reactions, including cyclization and amination processes. Its CAS No. 2137714-40-8 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. The compound's molecular weight and logP value are critical parameters for drug design, as they influence solubility and membrane permeability—key factors in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From an industrial perspective, 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)- is often discussed in forums focusing on green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring catalytic methods to produce such compounds with minimal waste. This resonates with the broader push toward eco-friendly manufacturing in the chemical sector.

In the realm of computational chemistry, 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)- is frequently modeled to predict its interactions with biological targets. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies leverage its structural features to optimize lead compounds. This approach is particularly relevant in the era of AI-driven drug discovery, where algorithms accelerate the identification of promising candidates.

Another area of interest is the compound's potential role in agrochemical innovation. Its pyridine and furan rings are common in pesticides and herbicides, prompting investigations into its efficacy as a crop protection agent. With global food security concerns, such research aligns with the search for next-generation agrochemicals that are both effective and environmentally benign.

For researchers sourcing 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)-, quality control is paramount. Analytical techniques like HPLC and NMR are employed to verify purity and structural integrity. Suppliers often highlight batch-to-batch consistency and regulatory compliance to meet the stringent requirements of pharmaceutical clients.

In summary, 2-Pyridinamine, 6-methyl-4-(tetrahydro-3-furanyl)- (CAS No. 2137714-40-8) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and sustainable technology. Its multifaceted applications underscore its relevance in addressing contemporary challenges in health and agriculture.